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Environmental Fate and Mobility of Propaquizafop

The table below summarizes key environmental fate parameters for propaquizafop from regulatory and

experimental data [1].

Parameter Value Classification / Interpretation

Solubility in Water (at 20°C, pH
7)

0.63 mg/L Low (A5 - Verified for regulatory
purposes)

Soil Adsorption "Highly adsorbed" in soils [2] Less mobile type

Soil Persistence (DT₅₀) "Readily degradable" in

different soils [2]

-

Laboratory Persistence "Moderately persistent" [1] -

Groundwater Ubiquity Score
(GUS)

"Transition state" [1] -

Potential for Particle-Bound
Transport

Medium [1] -
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Experimental Protocol: Photodegradation in Water

A 2024 study investigated the photodegradation of propaquizafop in water under controlled laboratory

conditions. The following workflow outlines the key experimental procedures [2].

Propaquizafop Photodegradation Experimental Workflow

Solution Preparation
(Propaquizafop in aqueous solution)

Apply Treatment Factors
(pH, NO₃⁻, Metal ions)

UV Irradiation
(20W low-pressure mercury lamp, 253.7 nm)

Sample Analysis & Data Processing

Kinetics Analysis
(Determine degradation half-life)

Transformation Product Identification
(Using LC-QTOF-MS)

Click to download full resolution via product page

Core Methodology Details [2]:

Analytical Method: Propaquizafop residues in water were determined using a HPLC-UV detector.
Identification of Products: Liquid Chromatography-Quadrupole Time of Flight Mass
Spectrometry (LC-QTOF-MS) was used to identify the chemical structures of phototransformation
products.
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Key Findings: The degradation pathway involves rearrangement, cracking, dechlorination, and light-

induced redox reactions.

Guidance for a Comprehensive Comparison

To build a complete comparison guide, you can gather data on other ACCase inhibitors from similar

authoritative sources.

Consult Specialized Databases: The Pesticide Properties Database (PPDB), sourced for
propaquizafop data [1], contains similarly structured information for other herbicides.

Perform Targeted Searches: Search for specific ACCase inhibitors (e.g., cycloxydim, haloxyfop,
quizalofop-p-ethyl) alongside keywords like "environmental fate," "soil adsorption," "Koc,"
"mobility," and "photolysis".
Review Regulatory Dossiers: Documents from the European Food Safety Authority (EFSA) or

the US EPA contain extensive environmental fate and behavior chapters for each approved active
substance.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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